Cas no 1935490-48-4 (4-(5-Hydroxy-2-methylpiperidin-1-yl)thiophene-2-carbaldehyde)

• Product Name: 4-(5-Hydroxy-2-methylpiperidin-1-yl)thiophene-2-carbaldehyde
• CAS No: 1935490-48-4
• MF: C₁₁H₁₅NO₂S
• MW: 225.30730175972
• CID: 5695535
• PubChem ID: 130887244
• Update Time: 2025-06-28

4-(5-Hydroxy-2-methylpiperidin-1-yl)thiophene-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• EN300-725812
• 4-(5-Hydroxy-2-methylpiperidin-1-yl)thiophene-2-carbaldehyde
• 1935490-48-4

• Inchi： 1S/C11H15NO2S/c1-8-2-3-10(14)5-12(8)9-4-11(6-13)15-7-9/h4,6-8,10,14H,2-3,5H2,1H3
• InChI Key： DBRXAFMJCVQBPL-UHFFFAOYSA-N
• SMILES： S1C(C=O)=CC(=C1)N1CC(CCC1C)O

Computed Properties

• Exact Mass: 225.08234989g/mol
• Monoisotopic Mass: 225.08234989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 68.8Ų

Additional information on 4-(5-Hydroxy-2-methylpiperidin-1-yl)thiophene-2-carbaldehyde

Professional Introduction to 4-(5-Hydroxy-2-methylpiperidin-1-yl)thiophene-2-carbaldehyde (CAS No. 1935490-48-4)

4-(5-Hydroxy-2-methylpiperidin-1-yl)thiophene-2-carbaldehyde is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 1935490-48-4, represents a fascinating intersection of heterocyclic chemistry and bioactive molecule design. Its molecular structure, featuring a thiophene core linked to a piperidine ring via a hydroxymethyl group, positions it as a promising candidate for further exploration in drug discovery and therapeutic development.

The< strong>piperidine moiety is particularly noteworthy due to its prevalence in biologically active molecules, where it often contributes to favorable pharmacokinetic properties such as improved solubility and metabolic stability. In contrast, the< strong>thiophene ring introduces additional layers of complexity, offering potential for diverse interactions with biological targets. The presence of a< strong>carbaldehyde functional group at the 2-position of the thiophene ring further enhances its synthetic utility, providing a reactive handle for further derivatization and functionalization.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of such compounds with unprecedented accuracy. Studies utilizing these techniques have suggested that 4-(5-hydroxy-2-methylpiperidin-1-yl)thiophene-2-carbaldehyde may exhibit inhibitory activity against various enzymes and receptors implicated in diseases such as cancer, inflammation, and neurodegeneration. These findings align with the growing interest in heterocyclic compounds as scaffolds for novel therapeutics.

In the realm of medicinal chemistry, the synthesis of< strong>4-(5-hydroxy-2-methylpiperidin-1-yl)thiophene-2-carbaldehyde has been refined through multiple pathways, each offering distinct advantages in terms of yield, purity, and scalability. Modern synthetic strategies often leverage transition metal catalysis and asymmetric methods to achieve high enantiomeric purity, which is critical for optimizing pharmacological profiles. The hydroxymethyl group on the piperidine ring also presents opportunities for further derivatization, allowing chemists to tailor the compound's properties for specific applications.

The< strong>CAS number 1935490-48-4 serves as a unique identifier for this compound, facilitating its documentation in scientific literature and regulatory databases. This standardized nomenclature ensures clarity and consistency across different research groups and industries. As interest in this compound grows, it is likely that additional patents and publications will emerge, detailing novel synthetic routes, biological activities, and potential therapeutic applications.

One particularly intriguing aspect of 4-(5-hydroxy-2-methylpiperidin-1-yl)thiophene-2-carbaldehyde is its potential role in modulating biological pathways associated with neuroprotection. Preliminary studies have indicated that derivatives of this compound may interact with neurotransmitter receptors and ion channels, suggesting possible applications in treating neurological disorders such as Alzheimer's disease and Parkinson's disease. These findings underscore the importance of continued research into structurally diverse molecules that can interact with complex biological systems.

The< strong>carbaldehyde functionality at the 2-position of the thiophene ring is not only synthetically versatile but also biologically relevant. Aldehydes are well-known for their ability to participate in Schiff base formation, which can lead to the creation of stable adducts with various biomolecules. This property makes< strong>4-(5-hydroxy-2-methylpiperidin-1-yl)thiophene-2-carbaldehyde a valuable tool for developing probes and inhibitors targeting specific enzymatic or protein-protein interaction processes.

In conclusion, 4-(5-hydroxy-2-methylpiperidin-1-yl)thiophene-2-carbaldehyde (CAS No. 1935490-48-4) represents a compelling subject of study in pharmaceutical chemistry. Its unique structural features offer numerous opportunities for both synthetic innovation and biological exploration. As research progresses, this compound is poised to contribute significantly to our understanding of disease mechanisms and the development of novel therapeutic strategies.